Cas no 1803748-65-3 (Methyl 2-cyano-6-ethyl-3-nitrobenzoate)

• Product Name: Methyl 2-cyano-6-ethyl-3-nitrobenzoate
• CAS No: 1803748-65-3
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5010169
• Update Time: 2025-07-01

Methyl 2-cyano-6-ethyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-ethyl-3-nitrobenzoate

• Inchi： 1S/C11H10N2O4/c1-3-7-4-5-9(13(15)16)8(6-12)10(7)11(14)17-2/h4-5H,3H2,1-2H3
• InChI Key： DHGTUTJLKJZAKW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=C(C=CC=1CC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-cyano-6-ethyl-3-nitrobenzoate

Methyl 2-cyano-6-ethyl-3-nitrobenzoate (CAS No. 1803748-65-3): A Comprehensive Overview

Methyl 2-cyano-6-ethyl-3-nitrobenzoate (CAS No. 1803748-65-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and potential therapeutic developments. Understanding its chemical profile, synthesis, applications, and the latest research findings is essential for researchers and professionals in the industry.

The molecular structure of Methyl 2-cyano-6-ethyl-3-nitrobenzoate consists of a benzoate core substituted with a cyano group at the 2-position, an ethyl group at the 6-position, and a nitro group at the 3-position. This arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in organic synthesis. The presence of these functional groups enhances its utility in constructing more complex molecules, particularly in the development of novel pharmaceuticals.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of benzoic acid and its related compounds. The nitro group, in particular, is known for its ability to influence electronic properties and metabolic pathways, which has been leveraged in drug design. Studies have shown that nitroaromatic compounds can exhibit anti-inflammatory, antimicrobial, and even anticancer properties. Methyl 2-cyano-6-ethyl-3-nitrobenzoate is being investigated as a precursor for synthesizing such bioactive molecules.

The synthesis of Methyl 2-cyano-6-ethyl-3-nitrobenzoate typically involves multi-step organic reactions that require precise control over reaction conditions. One common synthetic route includes the nitration of ethyl cyanoacetate followed by esterification. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to optimize yield and purity. These synthetic methodologies highlight the compound's significance in industrial-scale production.

One of the most compelling aspects of Methyl 2-cyano-6-ethyl-3-nitrobenzoate is its versatility in pharmaceutical applications. Researchers are exploring its use as a building block for designing new drugs that target specific diseases. For instance, modifications to the benzoate core can lead to compounds with enhanced binding affinity to biological targets. Additionally, the cyano group provides a site for further functionalization, allowing chemists to tailor properties such as solubility and bioavailability.

The latest research in this field has revealed promising results regarding the therapeutic efficacy of derivatives of Methyl 2-cyano-6-ethyl-3-nitrobenzoate. A study published in a leading chemical journal demonstrated that certain analogs exhibit significant inhibitory effects on enzymes involved in cancer cell proliferation. These findings underscore the compound's potential as a lead compound for drug development. Furthermore, computational modeling studies have predicted new synthetic pathways that could improve production efficiency.

Industrial applications of Methyl 2-cyano-6-ethyl-3-nitrobenzoate extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it suitable for synthesizing intermediates used in pesticides and dyes. The ability to modify its chemical properties allows for customization according to specific industrial needs, making it a versatile choice for chemists working on innovative formulations.

The safety and handling of Methyl 2-cyano-6-ethyl-3-nitrobenzoate are critical considerations for researchers and manufacturers. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to ensure safe handling. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles during synthesis and storage. Additionally, maintaining good ventilation and avoiding exposure to moisture are essential practices to prevent degradation or unwanted side reactions.

The future prospects for Methyl 2-cyano-6-ethyl-3-nitrobenzoate are bright, with ongoing research aimed at uncovering new applications and optimizing its synthesis. Advances in green chemistry principles may lead to more sustainable production methods, reducing environmental impact while maintaining high yields. Collaborative efforts between academia and industry are likely to drive innovation, paving the way for novel therapeutic agents derived from this versatile compound.